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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of black

nickel oxide (NiO) electrocatalysts. The methodologies covered include hydrothermal,

solvothermal, chemical bath deposition, and electrodeposition techniques. Quantitative data on

the electrocatalytic performance of the synthesized NiO for the Oxygen Evolution Reaction

(OER) and Hydrogen Evolution Reaction (HER) are summarized for comparative analysis.

Electrocatalytic Performance of Black Nickel Oxide
The efficiency of black nickel oxide as an electrocatalyst is primarily evaluated by its

performance in the Oxygen Evolution Reaction (OER) and Hydrogen Evolution Reaction

(HER), crucial processes in water splitting for hydrogen production. Key performance indicators

include the overpotential (η) required to achieve a current density of 10 mA/cm² and the Tafel

slope, which provides insight into the reaction kinetics.

Oxygen Evolution Reaction (OER) Performance Data

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15703484#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15703484?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis
Method

Precursor(s)
Overpotential
(η) @ 10
mA/cm² (mV)

Tafel Slope
(mV/dec)

Reference

Chemical Bath

Deposition

Nickel Nitrate,

Urea
314 47 [1]

Chemical Bath

Deposition
- 345 48 [2]

Solvothermal
Nickel Nitrate,

Urea
369 61 [3]

Hydrothermal
Nickel Chloride,

Triethanolamine
- - [3]

Electrodeposition Nickel Nitrate - - [4]

Hydrogen Evolution Reaction (HER) Performance Data
Synthesis
Method

Precursor(s)
Overpotential
(η) @ 10
mA/cm² (mV)

Tafel Slope
(mV/dec)

Reference

Solvothermal
Nickel Nitrate,

Urea
201 (annealed) 100 (annealed) [3]

Electrodeposition Nickel-based 197 88 [5]

Hydrothermal - - - [3]

Chemical Bath

Deposition
- - - [2]

Experimental Protocols
Hydrothermal Synthesis of Nickel Oxide Nanostructures
This protocol details the synthesis of nickel oxide nanostructures using a hydrothermal method,

which is known for producing crystalline materials.
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Materials:

Nickel chloride hexahydrate (NiCl₂·6H₂O)

Triethanolamine (TEA)

Deionized (DI) water

Ethanol

Teflon-lined stainless-steel autoclave

Procedure:

Prepare a precursor solution by dissolving NiCl₂·6H₂O in a mixture of DI water and ethanol.

Add triethanolamine to the solution while stirring. The concentration of reactants can be

varied to control the morphology of the final product.

Transfer the homogeneous solution into a Teflon-lined stainless-steel autoclave.

Seal the autoclave and heat it to a specific temperature (e.g., 140-200°C) for a designated

duration (e.g., 1-12 hours).[6]

After the reaction, allow the autoclave to cool down to room temperature naturally.

Collect the precipitate by centrifugation or filtration.

Wash the product multiple times with DI water and ethanol to remove any unreacted

precursors and byproducts.

Dry the final product in an oven at a moderate temperature (e.g., 60-80°C).

To obtain the final NiO nanostructures, the dried powder is typically calcined in air at a higher

temperature (e.g., 300-500°C) for several hours.

Workflow Diagram:
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Hydrothermal synthesis workflow for black nickel oxide.

Solvothermal Synthesis of Mesoporous Nickel Oxide
This protocol describes a solvothermal method to produce mesoporous NiO nanostructures,

which can offer a high surface area beneficial for electrocatalysis.

Materials:

Nickel nitrate hexahydrate (Ni(NO₃)₂·6H₂O)

Urea (CO(NH₂)₂)

Solvent (e.g., ethylene glycol, ethanol, or DI water)

Deionized (DI) water

Teflon-lined autoclave

Procedure:

Dissolve 5 mmol of nickel nitrate and 5 mmol of urea in a mixture of 25 mL of the chosen

solvent and 5 mL of DI water to form a green solution.[7]

Stir the mixture until all solids are completely dissolved.

Transfer the solution into a Teflon-lined autoclave.

Seal the autoclave and maintain it at a constant temperature of 180°C for 10 hours.[7]

After the solvothermal reaction, allow the autoclave to cool down to room temperature.
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Collect the resulting precipitate by centrifugation.

Wash the product thoroughly with DI water and ethanol.

Dry the washed product in an oven.

The dried powder is then calcined at a specified temperature to yield the final mesoporous

NiO.

Workflow Diagram:
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Solvothermal synthesis workflow for mesoporous nickel oxide.

Chemical Bath Deposition of Nickel Oxide Films
This method is a simple and cost-effective way to deposit thin films of nickel oxide directly onto

a substrate.

Materials:

Nickel nitrate hexahydrate (Ni(NO₃)₂·6H₂O)

Urea (CO(NH₂)₂)

Deionized (DI) water

Substrate (e.g., FTO glass, nickel foam)

Beaker and hot plate

Procedure:
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Prepare an aqueous solution containing nickel nitrate and urea. The concentrations can be

varied to control the film thickness and morphology.

Clean the substrate thoroughly using a standard cleaning procedure (e.g., sonication in

acetone, isopropanol, and DI water).

Immerse the cleaned substrate vertically in the precursor solution in a beaker.

Heat the solution on a hot plate to a specific temperature (e.g., 70-90°C) and maintain it for a

set duration (e.g., 1-4 hours).

During heating, the urea will decompose, leading to a gradual increase in pH and the

deposition of nickel hydroxide onto the substrate.

After the deposition time, remove the substrate from the solution, rinse it with DI water, and

dry it in air.

To convert the nickel hydroxide film to nickel oxide, anneal the coated substrate in a furnace

at a temperature typically ranging from 300°C to 500°C for a few hours.

Workflow Diagram:
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Chemical bath deposition workflow for nickel oxide films.

Electrodeposition of Black Nickel Oxide
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Electrodeposition offers excellent control over the film thickness and morphology by adjusting

the electrical parameters.

Materials:

Nickel-containing electrolyte (e.g., aqueous solution of nickel sulfate or nickel nitrate)

Supporting electrolyte and pH buffer (e.g., boric acid, ammonium chloride)

Working electrode (substrate for deposition)

Counter electrode (e.g., platinum wire or graphite rod)

Reference electrode (e.g., Ag/AgCl or SCE)

Potentiostat/Galvanostat

Procedure:

Prepare the electrodeposition bath by dissolving the nickel salt and other additives in DI

water.

Set up a three-electrode electrochemical cell with the substrate as the working electrode, a

platinum wire as the counter electrode, and a reference electrode.

Immerse the electrodes in the electrolyte solution.

Apply a constant potential (potentiostatic) or a constant current (galvanostatic) for a specific

duration to deposit a nickel-based film on the working electrode. The deposition parameters

(potential, current density, time, and temperature) will significantly influence the properties of

the deposited film.

After deposition, rinse the electrode with DI water and dry it.

The as-deposited film may be a mixture of nickel, nickel hydroxides, and oxides. A

subsequent annealing step in air is often required to convert the deposit into black nickel

oxide.
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Workflow Diagram:
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Electrodeposition workflow for black nickel oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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